Cas no 1859228-17-3 (Cyclopentane, (3-chloro-2,2-dimethylpropoxy)-)

• Product Name: Cyclopentane, (3-chloro-2,2-dimethylpropoxy)-
• CAS No: 1859228-17-3
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5285048
• Update Time: 2025-06-15

Cyclopentane, (3-chloro-2,2-dimethylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, (3-chloro-2,2-dimethylpropoxy)-

• Inchi： 1S/C10H19ClO/c1-10(2,7-11)8-12-9-5-3-4-6-9/h9H,3-8H2,1-2H3
• InChI Key： SWMZZLMZRFGCOO-UHFFFAOYSA-N
• SMILES： C1(OCC(C)(C)CCl)CCCC1

Additional information on Cyclopentane, (3-chloro-2,2-dimethylpropoxy)-

Recent Advances in the Study of Cyclopentane, (3-chloro-2,2-dimethylpropoxy)- (CAS: 1859228-17-3) in Chemical Biology and Pharmaceutical Research

Cyclopentane, (3-chloro-2,2-dimethylpropoxy)- (CAS: 1859228-17-3) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentane backbone and chloro-dimethylpropoxy substituent, has shown promising potential in various applications, including drug development, chemical synthesis, and material science. The growing interest in this molecule stems from its structural versatility and its ability to serve as a key intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on elucidating the physicochemical properties and reactivity of Cyclopentane, (3-chloro-2,2-dimethylpropoxy)-. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize its molecular structure and stability under different conditions. These investigations are crucial for understanding its behavior in synthetic pathways and its potential interactions with biological targets. Furthermore, computational modeling has provided insights into the compound's electronic properties, aiding in the prediction of its reactivity and potential applications.

In the pharmaceutical domain, Cyclopentane, (3-chloro-2,2-dimethylpropoxy)- has been explored as a precursor in the synthesis of novel therapeutic agents. Its structural features make it a valuable building block for the development of small-molecule inhibitors and modulators of biological pathways. Recent research has demonstrated its utility in the synthesis of compounds targeting inflammatory and metabolic disorders, highlighting its relevance in drug discovery. Additionally, its potential role in the development of prodrugs and drug delivery systems is under investigation, with preliminary results indicating favorable pharmacokinetic properties.

The chemical industry has also recognized the importance of Cyclopentane, (3-chloro-2,2-dimethylpropoxy)- as an intermediate in the production of specialty chemicals. Its reactivity with various nucleophiles and electrophiles has been leveraged to create diverse derivatives with applications in agrochemicals, coatings, and polymers. Recent advancements in catalytic systems have improved the efficiency of these synthetic processes, enabling higher yields and reduced environmental impact. These developments underscore the compound's versatility and its potential to contribute to sustainable chemical manufacturing.

Despite these promising findings, challenges remain in the large-scale production and application of Cyclopentane, (3-chloro-2,2-dimethylpropoxy)-. Issues such as regioselectivity in its reactions, stability under industrial conditions, and scalability of synthetic methods require further investigation. Ongoing research aims to address these limitations through the development of novel catalysts and optimized reaction conditions. Collaborative efforts between academia and industry are expected to drive innovation in this area, paving the way for broader utilization of this compound.

In conclusion, Cyclopentane, (3-chloro-2,2-dimethylpropoxy)- (CAS: 1859228-17-3) represents a valuable chemical entity with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile position it as a key player in the development of new therapeutics and specialty chemicals. Continued research and technological advancements will likely expand its utility and impact in these fields, making it a compound of enduring interest to scientists and industry professionals alike.